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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326

For researchers, scientists, and drug development professionals, understanding the
environmental fate of herbicides like Metobromuron is critical. This guide provides an
objective comparison of Metobromuron degradation under aerobic (oxygen-rich) and
anaerobic (oxygen-deficient) conditions, supported by experimental data.

Metobromuron, a phenylurea herbicide, undergoes distinct degradation pathways and rates
depending on the presence of oxygen. Generally, the degradation is more rapid in aerobic
environments.

Quantitative Comparison of Metobromuron
Degradation

The following table summarizes the key quantitative parameters of Metobromuron
degradation in soil under laboratory conditions.
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Parameter

Aerobic Conditions

Anaerobic Conditions

Half-life (DTso)

34 days (geometric mean,
range of 25-50 days)[1]

74 days[1]

Mineralization (to COz2)

Up to 27% of Applied
Radioactivity (AR) by day
168[1]

Low, approximately 4.0% of
AR[1]

Non-Extractable (Bound)
Residues

High, up to 74% of AR by day
118[1]

Up to 54% of AR

Major Metabolites

Minor degradation products
formed

Desmethoxy-metobromuron
(up to 15% of AR)

Minor Metabolites

Not specified in detail

Desmethyl-metobromuron, 4-
bromophenylurea, 4-
bromoacetanilide (all <2.0% of
AR)

Degradation Pathways

The degradation of Metobromuron involves a series of biotransformation steps that differ

significantly between aerobic and anaerobic environments.

Aerobic Degradation Pathway

Under aerobic conditions, microorganisms readily degrade Metobromuron. The primary

pathway involves the breakdown of the parent molecule into smaller, minor degradation

products, with a significant portion being mineralized to carbon dioxide or forming bound

residues within the soil matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Degradation of Metobromuron: A Comparative Study
Under Aerobic and Anaerobic Conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166326#comparative-study-of-metobromuron-
degradation-in-aerobic-vs-anaerobic-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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